Cas no 2094935-75-6 (2-(3-bromo-5-chlorophenyl)ethan-1-amine hydrochloride)

2-(3-Bromo-5-chlorophenyl)ethan-1-amine hydrochloride is a halogenated aromatic amine derivative with applications in pharmaceutical and agrochemical research. Its key structural features include a bromo and chloro substitution on the phenyl ring, enhancing its reactivity for further functionalization. The hydrochloride salt form improves stability and solubility, facilitating handling in synthetic processes. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of receptor-targeted agents. Its well-defined purity and consistent composition ensure reliable performance in coupling reactions and heterocycle formation. Suitable for controlled environments, it is typically handled under inert conditions to preserve integrity.
2-(3-bromo-5-chlorophenyl)ethan-1-amine hydrochloride structure
2094935-75-6 structure
Product Name:2-(3-bromo-5-chlorophenyl)ethan-1-amine hydrochloride
CAS No:2094935-75-6
MF:
MW:
CID:4637511
Update Time:2025-10-23

2-(3-bromo-5-chlorophenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-5-chlorophenyl)ethan-1-amine hydrochloride

2-(3-bromo-5-chlorophenyl)ethan-1-amine hydrochloride Pricemore >>

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Additional information on 2-(3-bromo-5-chlorophenyl)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(3-bromo-5-chlorophenyl)ethan-1-amine hydrochloride (CAS No. 2094935-75-6)

2-(3-bromo-5-chlorophenyl)ethan-1-amine hydrochloride (CAS No. 2094935-75-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromo and chloro substituents on the phenyl ring, is a valuable intermediate in the synthesis of bioactive molecules. Its unique structural features make it a subject of interest for researchers exploring drug discovery, medicinal chemistry, and material science. The hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental applications.

In recent years, the demand for halogenated aromatic amines like 2-(3-bromo-5-chlorophenyl)ethan-1-amine hydrochloride has surged due to their versatility in constructing complex molecular architectures. Researchers frequently search for "CAS 2094935-75-6 supplier" or "2-(3-bromo-5-chlorophenyl)ethan-1-amine hydrochloride synthesis" to source or study this compound. Its applications span across catalysis, polymer chemistry, and bioconjugation, aligning with trends in sustainable chemistry and green synthesis. The compound's role in high-throughput screening and structure-activity relationship (SAR) studies further underscores its importance.

The physicochemical properties of 2-(3-bromo-5-chlorophenyl)ethan-1-amine hydrochloride are critical for its utility. With a molecular weight of 264.95 g/mol, it exhibits moderate polarity, facilitating its use in HPLC purification and column chromatography. The presence of both bromine and chlorine atoms allows for selective functionalization, enabling derivatization for targeted drug delivery systems. This adaptability resonates with current interests in personalized medicine and precision chemistry.

From an industrial perspective, CAS 2094935-75-6 is often discussed in contexts like "scalable amine synthesis" and "cost-effective halogenation methods." Innovations in flow chemistry and microwave-assisted reactions have streamlined its production, addressing challenges related to yield and purity. Environmental concerns have also driven research into eco-friendly bromination techniques, making this compound a case study for green chemistry advancements.

In summary, 2-(3-bromo-5-chlorophenyl)ethan-1-amine hydrochloride (CAS No. 2094935-75-6) represents a nexus of innovation in modern chemistry. Its multifaceted applications, coupled with evolving synthetic methodologies, position it as a cornerstone in both academic and industrial research. As the scientific community continues to explore its potential, this compound remains a focal point for breakthroughs in life sciences and advanced materials.

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